Cas no 506-68-3 (Cyanogen bromide)

Cyanogen bromide structure

Cyanogen bromide structure

Product Name:Cyanogen bromide

CAS No:506-68-3

Molecular Formula:CBrN

Molecular Weight:105.921399116516

MDL:MFCD00011597

CID:37885

PubChem ID:24855824

Cyanogen bromide Properties

Names and Identifiers

- Cyanogen bromide
- Cyanogen bromide solution
- Cyanogenbromidewhitextl
- Bromocyanide
- carbononitridic bromide
- Cyanic bromide
- +Expand
- MDL： MFCD00011597
- InChIKey： ATDGTVJJHBUTRL-UHFFFAOYSA-N
- Inchi： InChI=1S/CBrN/c2-1-3
- SMILES： C(#N)Br

Computed Properties

Exact Mass: 104.92100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Heavy Atom Count: 3
Complexity: 31.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.86238
PSA: 23.79000
Merck: 14,2693
Refractive Index: 1.4670 (estimate)
Boiling Point: 61-62 °C(lit.)
Melting Point: 50-53 °C(lit.)
Vapor Pressure: 100 mm Hg ( 22.6 °C)
Flash Point: 61.4°C
Solubility: Soluble in chloroform, dichloromethane, ethanol, diethyl ether, benzene and acetonitrile.
Color/Form: 3.0 M in methylene chloride
Color/Form: Colorless or white needle or cubic crystals, volatilized at room temperature [8]
Stability/Shelf Life: Stable. Reacts violently with water and with mineral and organic acids.
Solubility: Soluble in water, soluble in ethanol \ ether, soluble in benzene [15]
Sensitiveness: Moisture & Light Sensitive
Density: 1.443 g/mL at 25 °C

Cyanogen bromide Security Information

Symbol: GHS02 GHS05 GHS06 GHS09
RTECS：GT2100000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S53-S28-S36/37/39-S45-S60-S61-S26-S16
Packing Group：I
Packing Group：I
Risk Phrases：R26/27/28; R34; R40; R50/53
Hazard Level：6.1
Dangerous goods sign： T+ N
Hazardous Material transportation number：UN 3390 6.1/PG 1
Hazard Statement： H225,H300,H310,H314,H330,H410
Warning Statement： P210,P260,P264,P273,P280,P284
PackingGroup：I
Risk Phrases： 26/27/28-32-34-40-51/53
Signal Word：Danger
TSCA：Yes
HazardClass：6.1
FLUKA BRAND F CODES：8-17-19-21

Cyanogen bromide Customs Data

HS CODE：2853009021
Customs Data：

China Customs Code:
2853009021

Cyanogen bromide Synthesis

Cyanogen bromide Related Literature

1. 1072. Thiocyanogen, thiocyanates, and isothiocyanates. Part II. Reactions of cyanogen bromide with arylalkyl sulphides and with triphenylmethyl esters of thiolcarboxylic acids

R. G. R. Bacon,J. K?chling J. Chem. Soc. 1964 5594
2. Structure and reactivity of heterosubstituted nitriles. Part XIV. Kinetics and mechanisms of cyanogen bromide reactions with N-alkylanilines

I. Bacaloglu,R. Bacaloglu,H. Glatt,C. Viragh,G. Ostrogovich J. Chem. Soc. Perkin Trans. 2 1976 524
3. The cyanogen halides. Part II. The positive cyanogen ion

A. A. Woolf J. Chem. Soc. 1954 252
4. Bromimetric titrimetry involving the determination of bromide ions and their oxidation products

Krishna K. Verma,Archana Jain,Sunil K. Sanghi Analyst 1987 112 1051
5. Organic chemistry

J. Chem. Soc. Abstr. 1922 122 i977
6. Organic chemistry

J. Chem. Soc. Abstr. 1922 122 i1
7. Practical synthesis of aromatic nitrilesviagallium-catalysed electrophilic cyanation of aromatic C–H bonds

Kazuhiro Okamoto,Masahito Watanabe,Masahito Murai,Ryo Hatano,Kouichi Ohe Chem. Commun. 2012 48 3127
8. Low-temperature radiation polymerization of cyanogen bromide

Galina A. Kichigina,Pavel S. Mozhaev,Dmitrii P. Kiryukhin,Igor M. Barkalov Mendeleev Commun. 1998 8 159
9. Organic chemistry

J. Chem. Soc. Abstr. 1921 120 i389
10. A prototype solid phase synthesis of pteridines and related heterocyclic compounds

Colin L. Gibson,Salvatore La Rosa,Colin J. Suckling Org. Biomol. Chem. 2003 1 1909

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

506-68-3 (Cyanogen bromide) Related Products

917235-19-9(HYDROCYANIC ACID, HYDROBROMIDE (1:1))